Cas no 748158-97-6 (methyl 3-propyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-propyl-1H-pyrazole-4-carboxylate
• CAS No: 748158-97-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4169287
• PubChem ID: 11480670
• Update Time: 2025-06-08

methyl 3-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 3-propyl-, methyl ester
• methyl 3-propyl-1H-pyrazole-4-carboxylate
• JHOOCKDGDXPPJK-UHFFFAOYSA-N
• DB-087892
• 748158-97-6
• SCHEMBL716791

• Inchi： 1S/C8H12N2O2/c1-3-4-7-6(5-9-10-7)8(11)12-2/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： JHOOCKDGDXPPJK-UHFFFAOYSA-N
• SMILES： N1C=C(C(OC)=O)C(CCC)=N1

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 3-propyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 3-Propyl-1H-Pyrazole-4-Carboxylate (CAS No. 748158-97-6)

Methyl 3-propyl-1H-pyrazole-4-carboxylate (CAS No. 748158-97-6) is a specialized organic compound belonging to the pyrazole carboxylate family. This ester derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile applications as a building block for heterocyclic synthesis. Its molecular structure combines a pyrazole ring with a propyl substituent and a methyl ester group, making it a valuable intermediate for designing bioactive molecules targeting enzymes or receptors.

In recent years, the demand for methyl 3-propyl-1H-pyrazole-4-carboxylate has surged in parallel with the growth of small-molecule drug discovery. Researchers frequently explore its potential in cancer therapeutics, anti-inflammatory agents, and CNS disorder treatments, aligning with trending Google Scholar queries like "pyrazole derivatives in oncology" or "ester-functionalized heterocycles." The compound’s lipophilic properties, enhanced by the propyl chain, improve cell membrane permeability—a hot topic in drug delivery optimization discussions.

Synthetic routes to CAS 748158-97-6 often involve Knorr pyrazole synthesis or esterification of corresponding acids, with yields optimized via microwave-assisted techniques—a method gaining traction in green chemistry forums. Analytical characterization typically employs HPLC purity checks and NMR spectroscopy, addressing common researcher concerns about batch-to-batch consistency. Notably, its stability under ambient conditions makes it preferable over analogous compounds requiring cryogenic storage.

The agrochemical sector leverages this compound for developing next-generation pesticides, particularly as nicotinic acetylcholine receptor modulators. This application resonates with current searches for "eco-friendly crop protection agents," as the propyl group may reduce environmental persistence compared to longer-chain analogs. Patent databases reveal its incorporation in herbicidal formulations, highlighting its role in addressing food security challenges.

From a commercial standpoint, methyl 3-propyl-1H-pyrazole-4-carboxylate suppliers emphasize GMP-compliant production to meet pharmaceutical standards. Pricing trends reflect its niche status, with procurement strategies often focusing on scalable synthesis protocols—a frequent pain point for medicinal chemists. Regulatory filings confirm its absence from controlled substance lists, ensuring unimpeded research use.

Emerging studies investigate its metal-chelating capabilities, potentially useful in catalysis or material science. This multidimensional utility positions CAS 748158-97-6 as a high-value research chemical, with innovation potential in bioconjugation and proteolysis-targeting chimera (PROTAC) development—areas dominating recent medicinal chemistry conferences.